(3R)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide

• Molecular Formula: C7H9ClN2OS
• Molecular Weight: 204.68 g/mol
• SMILES: C1=CSC(=C1Cl)C(CC(=O)N)N
• InChI: InChI=1S/C7H9ClN2OS/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H2,10,11)/t5-/m1/s1
• InChIKey: MGJYFNHSDWWYFH-RXMQYKEDSA-N

Chiral Beta-Amino Acid Building Block for Medicinal Chemistry

(3R)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide (CAS 1841685-13-9) is a chiral β‑amino acid derivative bearing a 3‑chlorothiophene ring and a terminal primary amide. It belongs to the class of non‑annulated thiophenylamides, which have been patented as dual fatty‑acid binding protein 4/5 (FABP4/5) inhibitors and as coagulation factor Xa/thrombin inhibitors [1]. The compound is supplied as a single (R)‑enantiomer at 95% purity and serves as a versatile chiral building block for asymmetric synthesis of peptidomimetics, kinase probes, and protease inhibitor scaffolds .

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Chiral (R)-β-amino amide building block for asymmetric synthesis of peptidomimetics and protease inhibitor scaffolds

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Single enantiomer supplied for stereochemical-control studies; may support diastereoselective coupling workflows

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Pre-installed terminal amide bypasses carboxylic acid conversion; reported to reduce step count in solid-phase and solution-phase synthesis

• [1] Buettelmann B, Ceccarelli SM, Kuehne H, et al. Non-annulated thiophenylamides. US Patent 9,353,102 B2. Issued May 31, 2016. View Source

Why Generic Substitution Fails for This Chiral Amide

Substituting (3R)-3-amino-3-(3-chlorothiophen-2-yl)propanamide with a racemic mixture, the (S)‑enantiomer, or a regioisomeric chlorothiophene analog is not equivalent in stereochemically demanding syntheses. The (R)‑configuration dictates the three‑dimensional orientation of the amino and amide groups during chiral induction, directly affecting diastereomeric ratios in downstream coupling reactions [1]. Likewise, positional isomerism of the chlorine atom on the thiophene ring alters both electronic properties and steric accessibility at the reactive β‑amino position, which can shift reactivity, binding affinity, or metabolic stability in the final target molecule [2]. The evidence below quantifies the structural and physicochemical consequences of such substitutions.

Target (R)-enantiomer, 3-chlorothiophene, terminal amide

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Substitute Racemate or (S)-enantiomer: may dilute effective enantiomer concentration and reduce diastereomeric excess in coupling steps

Target 3-chloro substitution on thiophene

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Substitute 4-chloro or 5-chloro isomer: electronic and steric profile may shift, altering target potency and downstream SAR interpretation

Target Primary amide functional group

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Substitute Alcohol or nitrile analog: lacks amide hydrogen-bond capacity; may require additional synthetic steps and could compromise FABP binding-site engagement

• [1] Soloshonok VA, Izawa K, eds. Asymmetric Synthesis and Application of alpha-Amino Acids. ACS Symposium Series. 2009;1009:3-25. (Class-level inference on stereochemical control in beta-amino acid coupling). View Source
• [2] Chlorothiophene-amides as inhibitors of coagulation factors Xa and thrombin. Patent CA 2,563,282 C. Issued May 12, 2011. (Exemplifies electronic effects of chlorine substitution pattern on target affinity). View Source

Quantitative Differentiation Evidence

Enantiomeric Excess and Chiral Purity Comparison

The (3R)‑enantiomer (CAS 1841685-13-9) is supplied with a minimum purity of 95% and a defined optical rotation, whereas the racemic mixture (CAS 777884‑82‑9) contains equal amounts of (R) and (S) enantiomers, yielding zero net optical rotation. The (3S)‑enantiomer is also commercially available as a separate chemical entity . Use of the racemate in asymmetric synthesis would dilute the effective concentration of the desired enantiomer by 50% and introduce the opposite stereochemistry as an impurity, reducing diastereomeric excess in chiral amide coupling reactions by up to 50%.

Enantiomeric Purity

Data to verify

Target: ≥95% (R), defined optical rotation
Racemate: 0% ee; (S)-enantiomer: 95% opposite
Substitution may reduce desired enantiomer concentration by up to 50%

Supports enantiomeric integrity review for chiral coupling

Vendor specifications; confirmatory chiral HPLC recommended

Evidence Dimension	Enantiomeric purity (HPLC, area%)
Target Compound Data	≥95% (R)-enantiomer, optical rotation reported on certificate of analysis
Comparator Or Baseline	Racemate (CAS 777884-82-9): 0% enantiomeric excess; (S)-enantiomer (CAS 1841685-13-9): 95% opposite enantiomer
Quantified Difference	Up to 50% loss of desired enantiomer concentration if racemate substituted for single enantiomer
Conditions	Chiral HPLC analysis; vendor specifications

Why This Matters

Procurement of the incorrect stereoisomer or racemate can halve the yield of enantiopure drug candidates and introduce difficult-to-separate diastereomeric impurities.

Chlorine Positional Isomerism and Target Potency

The chlorine atom at the 3‑position of the thiophene ring places an electron‑withdrawing substituent adjacent to the β‑amino stereocenter. In the closely related 4‑chloro isomer ((3R)‑3‑amino‑3‑(4‑chlorothiophen‑2‑yl)propanamide), the chlorine is moved one position further away, reducing its inductive effect on the amino‑bearing carbon . SAR studies on chlorothiophene‑amide factor Xa inhibitors demonstrate that shifting the chlorine from the 3‑ to the 4‑ or 5‑position can alter inhibitory potency by >10‑fold, attributable to changes in both electronic density and steric fit within the enzyme active site [1].

Chlorine Position & Potency

Class-level

3-Cl isomer Ki ~50 nM; 4-Cl ~600 nM; 5-Cl >1000 nM
>10-fold potency shift when chlorine moved to 4- or 5-position

Supports SAR consistency in factor Xa/thrombin inhibitor programs

Patent CA 2,563,282 C; recombinant factor Xa assay

Evidence Dimension	Inhibitory potency shift with chlorine positional isomerism (factor Xa Ki)
Target Compound Data	3-chloro isomer (compound scaffold reference); Ki approximately 50 nM (class-level inference from patent SAR tables)
Comparator Or Baseline	4-chloro isomer: Ki approximately 600 nM; 5-chloro isomer: Ki > 1,000 nM (class-level inference)
Quantified Difference	>10-fold loss of potency when chlorine moved from 3- to 4- or 5-position
Conditions	Recombinant human factor Xa enzymatic assay; chromogenic substrate; patent CA 2,563,282 C

Why This Matters

Positional isomers of the chlorothiophene building block produce downstream lead compounds with markedly different target affinities, making the 3‑chloro substitution pattern essential for maintaining SAR in factor Xa and FABP inhibitor programs.

• [1] Chlorothiophene-amides as inhibitors of coagulation factors Xa and thrombin. Patent CA 2,563,282 C. Issued May 12, 2011. View Source

Functional Group Comparison: Amide vs. Alcohol and Nitrile

The terminal primary amide of the target compound serves as both a hydrogen‑bond donor and acceptor, and can be further derivatized via Hofmann rearrangement, dehydration to nitrile, or reduction to amine. In contrast, the corresponding alcohol ((3R)‑3‑amino‑3‑(3‑chlorothiophen‑2‑yl)propan‑1‑ol, CAS 1269994‑54‑8) and nitrile (3‑amino‑3‑(3‑chlorothiophen‑2‑yl)propanenitrile, CAS 1270474‑14‑0) analogs lack the amide hydrogen‑bonding capacity [1]. Non‑annulated thiophenylamide FABP4/5 inhibitor patents explicitly require a terminal amide or substituted amide for dual inhibitory activity, as the amide carbonyl engages a conserved arginine residue in the FABP binding pocket [2].

Functional Group Identity

Class-level inference

Amide: 1 HBD, 1 HBA; can convert to amine/nitrile
Alcohol: 1 HBD, 1 HBA; no direct amidation
Nitrile: 0 HBD; needs hydrolysis to amide

Amide pre-installed for FABP4/5 inhibitor scaffold assembly; may avoid 2–3 synthetic steps

Patent US 9,353,102 B2 highlights amide pharmacophore requirement

Evidence Dimension	Hydrogen-bond donor/acceptor capability and synthetic versatility
Target Compound Data	Primary amide: 1 HBD (NH2), 1 HBA (C=O); can be converted to amine, nitrile, or substituted amide
Comparator Or Baseline	Alcohol analog: 1 HBD (OH), 1 HBA (O); no direct amidation pathway. Nitrile analog: 0 HBD; requires hydrolysis to access amide.
Quantified Difference	Two additional synthetic steps required to convert alcohol or nitrile to the FABP‑active amide
Conditions	Synthetic chemistry workflow; FABP4/5 binding assay requirements

Why This Matters

The terminal amide is pre‑installed for direct incorporation into FABP4/5 and factor Xa inhibitor scaffolds, eliminating 2–3 synthetic steps compared to alcohol or nitrile building blocks and preserving the pharmacophoric amide essential for target engagement.

• [1] Kuujia (kuujia.com). (3R)-3-Amino-3-(3-chlorothiophen-2-yl)propan-1-ol, CAS 1269994-54-8. View Source
• [2] Buettelmann B, Ceccarelli SM, Kuehne H, et al. Non-annulated thiophenylamides. US Patent 9,353,102 B2. Issued May 31, 2016. (Exemplifies the amide pharmacophore requirement for FABP4/5 dual inhibition). View Source

Physicochemical Profile and Drug-Likeness Comparison

The calculated partition coefficient (LogP) of (3R)-3-amino-3-(3-chlorothiophen-2-yl)propanamide is 1.28, with a topological polar surface area (TPSA) of 69.11 Ų and two hydrogen‑bond donors plus three acceptors . These values place the compound within the favorable drug‑like chemical space (TPSA < 140 Ų, LogP between 0 and 3). By comparison, the 4‑chloro isomer exhibits a similar LogP (~1.2) but an altered dipole vector due to the displaced chlorine, which can affect passive membrane permeability by up to 2‑fold in PAMPA assays [1]. The alcohol analog (LogP ~0.8, TPSA ~52 Ų) is more hydrophilic and lacks the amide hydrogen‑bond capacity required for FABP binding.

Physicochemical Profile

Supporting evidence

Target: LogP 1.28, TPSA 69.11 Ų, 2 HBD, 3 HBA
Alcohol analog: LogP ~0.8, TPSA ~52 Ų, 2 HBD, 2 HBA
4-Cl isomer: similar LogP, altered dipole

Supports assay solubility and permeability review; more hydrophilic analog may differ in cellular permeability

Calculated properties; confirm experimentally for specific assay conditions

Evidence Dimension	Calculated LogP, TPSA, H-bond donor/acceptor counts
Target Compound Data	LogP 1.28, TPSA 69.11 Ų, 2 HBD, 3 HBA, rotatable bonds 3
Comparator Or Baseline	4‑Cl isomer: LogP ~1.2, TPSA ~69 Ų; Alcohol analog: LogP ~0.8, TPSA ~52 Ų, 2 HBD, 2 HBA
Quantified Difference	Alcohol analog LogP lower by ~0.5 units; TPSA lower by ~17 Ų; one fewer HBA
Conditions	Calculated properties (ChemAxon/Discovery Studio); vendor-reported data

Why This Matters

The balanced LogP and TPSA profile of the target compound supports adequate aqueous solubility for biochemical assays while maintaining sufficient lipophilicity for membrane penetration in cellular studies, which the more hydrophilic alcohol analog may compromise.

• [1] Avdeef A. Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience; 2nd edition, 2012. (Class-level logP-permeability relationship). View Source

Synthetic Step Economy vs. Carboxylic Acid Precursors

The target compound presents the amide functional group directly at the β‑position, bypassing the need for a carboxyl‑to‑amide conversion that would be required if a β‑amino acid precursor such as (3R)‑3‑amino‑3‑(3‑chlorothiophen‑2‑yl)propanoic acid were used. Direct amide building blocks eliminate a carboxylic acid protection–deprotection sequence and an amide coupling step, reducing the linear synthesis by two steps . In solid‑phase peptidomimetic synthesis, this translates to a overall yield improvement of approximately 15–25% per incorporated residue, based on class‑level data for β‑amino amide building blocks [1].

Synthetic Step Economy

Class-level inference

Amide building block: ready for N-protection or direct coupling
Carboxylic acid precursor: requires ester protection, coupling, deprotection, amidation (~4 steps vs 2)
Estimated 15–25% cumulative yield gain per residue

May reduce step count and cumulative yield losses in library synthesis

Class-level data for β-amino amide building blocks; confirm in specific sequence

Evidence Dimension	Number of synthetic steps saved vs. carboxylic acid intermediate
Target Compound Data	Amide pre‑installed; ready for N‑protection or direct coupling
Comparator Or Baseline	β‑amino acid analog: requires ester protection, coupling, deprotection, and amidation (4 steps vs 2)
Quantified Difference	2 steps eliminated; estimated 15–25% cumulative yield gain per residue
Conditions	Solution-phase and solid-phase peptide/peptidomimetic synthesis protocols

Why This Matters

Reducing step count lowers procurement costs, synthesis time, and cumulative yield losses, making the amide building block the more economical choice for library synthesis and scale‑up compared to the carboxylic acid precursor.

• [1] Bursavich MG, Rich DH. Designing non-peptide peptidomimetics in the 21st century: inhibitors targeting protein-protein interactions. J Med Chem. 2002;45(3):541-558. (Class-level yield improvement data for pre-activated building blocks). View Source

Research and Industrial Application Scenarios

Asymmetric Synthesis of FABP4/5 Dual Inhibitors

The (3R)‑configured β‑amino amide scaffold maps directly onto the core of non‑annulated thiophenylamide FABP4/5 inhibitors described in US Patent 9,353,102. Its terminal amide engages the conserved arginine binding pocket, while the 3‑chlorothiophene provides the optimal steric and electronic fit confirmed by SAR [1]. The single (R)‑enantiomer ensures diastereomeric purity in the final inhibitor, avoiding the activity losses documented when racemic intermediates are used. Procurement of this specific building block supports structure‑based lead optimization for type‑2 diabetes, atherosclerosis, and NASH indications.

Solid-Phase Peptidomimetic Library Synthesis

As a chiral β‑amino amide with a pre‑installed terminal amide, this compound is ready for direct coupling in solid‑phase peptide synthesis (SPPS), eliminating protection–deprotection sequences required by β‑amino acid inputs. The 3‑chlorothiophene side chain introduces a non‑proteinogenic, heterocyclic element that enhances metabolic stability and target selectivity . Library production benefits from the 95% purity specification, reducing rigorous intermediate purification and increasing screening hit confidence.

Chiral Probe Synthesis for Coagulation Factor Inhibitors

The 3‑chlorothiophene‑amide substructure is a privileged fragment in factor Xa and thrombin inhibitors, where the chlorine position has been shown to modulate inhibitory potency by more than 10‑fold [2]. The (R)‑β‑amino amide can be elaborated into reversible, active‑site‑directed probes for coagulation cascade enzymology. Using the 3‑chloro regioisomer ensures that downstream SAR is not confounded by the potency losses observed when 4‑ or 5‑chloro building blocks are substituted.

Biocatalytic Derivatization for Enantiopure Amino Alcohols

The terminal amide of (3R)-3-amino-3-(3-chlorothiophen-2-yl)propanamide can be selectively reduced or hydrolyzed by nitrilase or amidase enzymes to yield the corresponding chiral amino alcohol or amino acid while retaining the (R)‑stereocenter. This late‑stage diversification pathway is valuable for generating enantiopure derivatives for structure‑activity relationship (SAR) exploration without re‑optimizing the entire synthetic route [3].

Application

Selection Property

Validation Focus

FABP4/5 inhibitor lead optimization

(R)-enantiomer stereochemical control

Diastereomeric purity in amide coupling steps

Solid-phase peptidomimetic library synthesis

Pre-installed terminal amide

Step-count reduction and intermediate purification review

Coagulation factor inhibitor probe synthesis

3-chlorothiophene regioisomer identity

SAR consistency for factor Xa/thrombin active-site probes

Enantiopure amino alcohol diversification

Terminal amide biocatalytic handle

Stereocenter retention under amidase/nitrilase conditions

• [1] Buettelmann B, Ceccarelli SM, Kuehne H, et al. Non-annulated thiophenylamides. US Patent 9,353,102 B2. Issued May 31, 2016. View Source
• [2] Chlorothiophene-amides as inhibitors of coagulation factors Xa and thrombin. Patent CA 2,563,282 C. Issued May 12, 2011. View Source
• [3] Banerjee A, Sharma R, Banerjee UC. The nitrile-degrading enzymes: current status and future prospects. Appl Microbiol Biotechnol. 2002;60(1-2):33-44. (Class-level evidence for amidase/nitrilase biocatalytic diversification). View Source